Cas no 1355217-79-6 ([8-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid)

• Product Name: [8-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid
• CAS No: 1355217-79-6
• MF: C₁₄H₁₅N₅O₃
• MW: 301.300602197647
• CID: 5149970
• Update Time: 2025-06-15

[8-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [8-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid

• Inchi： 1S/C14H15N5O3/c1-14(2,3)13-15-12(22-18-13)8-5-4-6-19-9(7-10(20)21)16-17-11(8)19/h4-6H,7H2,1-3H3,(H,20,21)
• InChI Key： MBJRSUXBPCUDHG-UHFFFAOYSA-N
• SMILES： C12=NN=C(CC(O)=O)N1C=CC=C2C1ON=C(C(C)(C)C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on [8-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid

Compound Introduction: [8-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid (CAS No. 1355217-79-6)

The compound [8-(3-tert-butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid, identified by the CAS number 1355217-79-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule is characterized by its intricate structural framework, which integrates multiple heterocyclic rings, making it a promising candidate for various biological and chemical applications. The presence of functional groups such as the acetic acid moiety and the tert-butyl substituent contributes to its unique chemical properties and potential biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse pharmacological profiles. The structure of [8-(3-tert-butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid combines elements from multiple heterocyclic systems, including [1,2,4]triazolo[4,3-a]pyridine, [1,2,4]oxadiazole, and pyridine. These heterocycles are well-known for their role in medicinal chemistry due to their ability to interact with biological targets in complex ways. The tert-butyl group not only enhances the lipophilicity of the molecule but also provides steric stability, which can be crucial for drug-like properties such as solubility and metabolic stability.

The acetic acid moiety at the terminal position of the molecule suggests potential for further derivatization and functionalization. This feature makes it an attractive scaffold for designing molecules with enhanced binding affinity or altered pharmacokinetic profiles. The combination of these structural elements positions this compound as a versatile building block for drug discovery efforts targeting various therapeutic areas.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. For instance, derivatives of [1,2,4]triazolo[4,3-a]pyridine have shown promise in treating neurological disorders due to their ability to modulate neurotransmitter systems. Similarly, compounds incorporating [1,2,4]oxadiazole moieties have been explored for their anti-inflammatory and antimicrobial properties. The presence of these motifs in [8-(3-tert-butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid suggests that it may exhibit multiple biological activities simultaneously.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the triazolo[4,3-a]pyridine core through cycloaddition reactions followed by functionalization at the 8-position with the oxadiazole ring. The introduction of the tert-butyl group and the acetic acid moiety are critical steps that must be executed with precision to maintain the desired structural integrity.

In terms of biological activity, preliminary studies have indicated that derivatives of this compound may possess interesting pharmacological properties. For example, modifications at the acetic acid group could lead to compounds with enhanced binding affinity to specific enzymes or receptors. Additionally，the steric bulk provided by the tert-butyl substituent might influence interactions with biological targets，potentially leading to improved selectivity or reduced side effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in chemical biology and drug discovery. By serving as a scaffold for further development，[8-(3-tert-butyl-[1，2，4]oxadiazol -5 -y l)-[1，2，4 ] tri azo lo [ 4，3 -a ] py ridin - 3 -y l ] - acetic acid strong > could contribute to advancements in understanding complex biological pathways and developing innovative therapeutic strategies.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that allow for the efficient construction of complex heterocyclic systems. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to create intricate molecular architectures with high precision. These methods are essential for producing compounds like this one，which require multiple functional groups to be incorporated into a single molecular framework.

In conclusion，< strong > [ 8 - ( 3 - t e r t - b u t y l - [ 1 ， 2 ， 4 ] o x a d i a z o l - 5 - y l ) - [ 1 ， 2 ， 4 ] t r i a z o l o [ 4 ， 3 - a ] p y r i d i n - 3 - y l ] - a c e t i c a c i d strong > ( C A S N o . 1355217 - 79 - 6 ) represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure，incorporating multiple heterocyclic rings and functional groups，makes it a versatile scaffold for drug discovery efforts targeting various therapeutic areas。The potential biological activities suggested by its structure，combined with advancements in synthetic methodologies，position this compound as a valuable asset for ongoing research and development initiatives。